Cas no 14271-83-1 (4-Methoxybenzoyl Cyanide)

• Product Name: 4-Methoxybenzoyl Cyanide
• CAS No: 14271-83-1
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD06658462
• CID: 98768
• PubChem ID: 641826
• Update Time: 2025-04-18

4-Methoxybenzoyl Cyanide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-oxo-
• (4-METHOXY-PHENYL)-OXO-ACETONITRILE
• (4-METHOXYPHENYL)OXO-ACETONITRILE,
• 4-methoxybenzoyl cyanide
• 4-Methoxy-benzoylcyanid
• AB1479
• Benzeneacetonitrile,4-methoxy-a-oxo
• p-anisoyl cyanide
• p-methoxybenzoyl cyanide
• InChI=1/C9H7NO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,1H
• MB03942
• AS-44588
• AKOS006293129
• MFCD06658462
• 14271-83-1
• SB33516
• JIMIZSCETMDNEU-UHFFFAOYSA-N
• benzeneacetonitrile, 4-methoxy-alpha-oxo-
• SCHEMBL7896809
• DTXSID40348953
• CS-0107123
• para-methyoxybenzoyl cyanide
• (4-methoxyphenyl)(oxo)acetonitrile
• 4-methoxybenzoylcyanide
• A807950
• FT-0690449
• 4-Methoxybenzoyl Cyanide

• MDL： MFCD06658462
• Inchi： 1S/C9H7NO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,1H3
• InChI Key： JIMIZSCETMDNEU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C#N)=O)=CC=1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.40148